Cas no 100800-53-1 (Piperazine, 1-(phenylsulfonyl)-4-propyl-)

• Product Name: Piperazine, 1-(phenylsulfonyl)-4-propyl-
• CAS No: 100800-53-1
• MF: C₁₃H₂₀N₂O₂S
• MW: 268.375102043152
• CID: 1126258
• Update Time: 2024-07-27

Piperazine, 1-(phenylsulfonyl)-4-propyl- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(phenylsulfonyl)-4-propyl-
• 1-(benzenesulfonyl)-4-propylpiperazine

• Inchi： 1S/C13H20N2O2S/c1-2-8-14-9-11-15(12-10-14)18(16,17)13-6-4-3-5-7-13/h3-7H,2,8-12H2,1H3
• InChI Key： PGVASRAQBCTYQM-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=CC=C2)(=O)=O)CCN(CCC)CC1

Computed Properties

• Exact Mass: 268.1247

Experimental Properties

• Density: 1.167±0.06 g/cm3(Predicted)
• Melting Point: 131-132 °C
• Boiling Point: 390.2±52.0 °C(Predicted)
• PSA: 40.62
• pka: 7.40±0.10(Predicted)